![molecular formula C18H22O2 B130099 (3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one CAS No. 567-12-4](/img/structure/B130099.png)
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one, also known as 17-OHPC, is a synthetic progestin that has been extensively studied for its potential applications in reproductive health.
Scientific Research Applications
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one has been studied for its potential applications in reproductive health, including contraception, preterm birth prevention, and treatment of endometriosis. The compound has been shown to have high affinity for the progesterone receptor and to exert potent progestational activity.
Mechanism of Action
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one acts as a progestin by binding to the progesterone receptor and activating downstream signaling pathways. This results in a thickening of the cervical mucus, inhibition of ovulation, and changes in the endometrium that prevent implantation of a fertilized egg.
Biochemical and Physiological Effects:
In addition to its reproductive effects, this compound has been shown to have anti-inflammatory and immunomodulatory effects. The compound has been studied for its potential applications in the treatment of autoimmune diseases and inflammatory conditions.
Advantages and Limitations for Lab Experiments
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one is a widely used progestin in laboratory experiments due to its high potency and selectivity for the progesterone receptor. However, the compound has limited solubility in water, which can make it difficult to work with in aqueous environments.
Future Directions
Future research on (3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one could focus on its potential applications in the treatment of autoimmune diseases and inflammatory conditions. The compound could also be studied for its effects on other signaling pathways beyond the progesterone receptor. Additionally, research could explore the use of this compound in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one is synthesized from the natural hormone progesterone. The synthesis involves several steps, including oxidation, reduction, and cyclization. The final product is a white crystalline powder that is soluble in organic solvents.
Properties
567-12-4 | |
Molecular Formula |
C18H22O2 |
Molecular Weight |
270.4 g/mol |
IUPAC Name |
(3S,13S,14S)-3-hydroxy-13-methyl-2,3,4,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-one |
InChI |
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,4,12,16,19H,3,5-10H2,1H3/t12-,16-,18-/m0/s1 |
InChI Key |
OMDIWOLGOMWKEH-IWEFOYFVSA-N |
Isomeric SMILES |
C[C@]12CCC3=C([C@@H]1CCC2=O)C=CC4=C3CC[C@@H](C4)O |
SMILES |
CC12CCC3=C(C1CCC2=O)C=CC4=C3CCC(C4)O |
Canonical SMILES |
CC12CCC3=C(C1CCC2=O)C=CC4=C3CCC(C4)O |
synonyms |
(3β)-3-Hydroxyestra-5,7,9-trien-17-one; 3β-Hydroxy-5,7,9-estratriene-17-one; 5,6,8-Estratrien-3β-ol-17-one; 5,7,9-Estratrien-3β-ol-17-one |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.